Cas no 919090-22-5 (3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-)

3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)- structure
919090-22-5 structure
Product Name:3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-
CAS No:919090-22-5
MF:C20H26O5
MW:346.417446613312
CID:766729
PubChem ID:45359948
Update Time:2025-04-19

3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-
    • 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol
    • 3,5-dihydroxy-1-(4-hydroxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane
    • SCHEMBL23229861
    • 919090-22-5
    • DTXSID60670107
    • Inchi: 1S/C20H26O5/c1-25-20-12-15(6-11-19(20)24)5-10-18(23)13-17(22)9-4-14-2-7-16(21)8-3-14/h2-3,6-8,11-12,17-18,21-24H,4-5,9-10,13H2,1H3
    • InChI Key: BFNDWBVORMUOIA-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=CC(=C(C=1)OC)O)CC(CCC1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 346.17802393g/mol
  • Monoisotopic Mass: 346.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 90.2Ų
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